Cas no 380573-92-2 (2-({5-(3-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide)

• Product Name: 2-({5-(3-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide
• CAS No: 380573-92-2
• MF: C₁₁H₁₃N₅O₂S₂
• MW: 311.38321852684
• CID: 3105374
• PubChem ID: 2354721
• Update Time: 2025-06-11

2-({5-(3-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>[5-(3-Methoxy-phenylamino)-[1,3,4]thiadiazol-2-ylsulfanyl]-acetic acid hydr azide
• 2-({5-(3-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide
• Z56836892
• [5-(3-Methoxy-phenylamino)-[1,3,4]thiadiazol-2-ylsulfanyl]-acetic acid hydrazide
• SR-01000033732-1
• 2-[[5-(3-methoxyanilino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetohydrazide
• SR-01000033732
• EN300-03792
• AKOS000116141
• G34821
• 2-({5-[(3-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide
• Oprea1_125083
• CS-0219351
• 380573-92-2

• Inchi： 1S/C11H13N5O2S2/c1-18-8-4-2-3-7(5-8)13-10-15-16-11(20-10)19-6-9(17)14-12/h2-5H,6,12H2,1H3,(H,13,15)(H,14,17)
• InChI Key： BGQOTBSZBFKNRZ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC1C=CC=C(C=1)OC)SCC(NN)=O

Computed Properties

• Exact Mass: 311.05106702Da
• Monoisotopic Mass: 311.05106702Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-({5-(3-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetohydrazide

Chemical Compound CAS No 380573-92-2: 2-{[5-(3-Methoxyphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetohydrazide

The chemical compound with CAS No 380573-92-2, known as 2-{[5-(3-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetohydrazide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of thiadiazole derivatives, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by the presence of a thiadiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The substitution pattern on the thiadiazole ring includes an amino group attached to a methoxyphenyl moiety, as well as a sulfanyl group connected to an acetohydrazide chain. This unique combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the potential of thiadiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the methoxyphenyl group in this compound suggests that it may exhibit selectivity towards certain biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The thiadiazole ring is known to exhibit semiconductor properties under certain conditions, which could make this compound a valuable component in the development of new electronic materials.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that includes the synthesis of the thiadiazole ring followed by subsequent functionalization with the methoxyphenyl and acetohydrazide groups. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if required.

The physicochemical properties of this compound have been extensively studied, including its solubility, stability under different conditions, and reactivity towards various reagents. These studies have provided valuable insights into its behavior under different environmental conditions and its suitability for various applications.

In conclusion, CAS No 380573-92-2 represents a significant advancement in the field of organic chemistry, offering a unique combination of structural features that make it a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.